4-bromo-N-{2-[(3-methylbenzyl)thio]ethyl}benzenesulfonamide

• IUPAC Name: 4-bromo-N-[2-[(3-methylphenyl)methylsulfanyl]ethyl]benzenesulfonamide
• InChI: InChI=1S/C16H18BrNO2S2/c1-13-3-2-4-14(11-13)12-21-10-9-18-22(19,20)16-7-5-15(17)6-8-16/h2-8,11,18H,9-10,12H2,1H3
• InChI Key: FNCQZEPOUORAGC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CSCCNS(=O)(=O)C2=CC=C(C=C2)Br
• Molecular Formula: C16H18BrNO2S2
• Molecular Weight: 400.4 g/mol

Description

4-bromo-N-{2-[(3-methylbenzyl)thio]ethyl}benzenesulfonamide is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a sulfonamide derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 4-bromo-N-{2-[(3-methylbenzyl)thio]ethyl}benzenesulfonamide is not fully understood. However, it has been suggested that it can inhibit the activity of certain enzymes and signaling pathways that are involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
4-bromo-N-{2-[(3-methylbenzyl)thio]ethyl}benzenesulfonamide has been shown to have various biochemical and physiological effects. It can induce apoptosis (programmed cell death) in cancer cells, reduce the production of inflammatory cytokines, and inhibit the activity of certain enzymes such as cyclooxygenase-2 (COX-2).

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-bromo-N-{2-[(3-methylbenzyl)thio]ethyl}benzenesulfonamide in lab experiments is its potential therapeutic applications. It has been shown to possess anticancer and anti-inflammatory properties, which makes it a promising candidate for drug development. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research on 4-bromo-N-{2-[(3-methylbenzyl)thio]ethyl}benzenesulfonamide. One of the possible directions is to further investigate its mechanism of action and identify the specific enzymes and signaling pathways that it targets. Additionally, it can be used in combination with other drugs to enhance its therapeutic efficacy. Furthermore, its potential use in other diseases such as neurodegenerative disorders can be explored.

Synthesis Methods

The synthesis of 4-bromo-N-{2-[(3-methylbenzyl)thio]ethyl}benzenesulfonamide can be achieved using various methods. One of the commonly used methods is the reaction of 4-bromoaniline with 2-[(3-methylbenzyl)thio]ethanamine in the presence of a sulfonating agent such as chlorosulfonic acid. This reaction leads to the formation of the desired compound in good yields.

Scientific Research Applications

4-bromo-N-{2-[(3-methylbenzyl)thio]ethyl}benzenesulfonamide has been widely used in scientific research due to its potential therapeutic applications. It has been shown to possess anticancer properties and can inhibit the growth of cancer cells in vitro. Additionally, it has been found to possess anti-inflammatory properties and can reduce inflammation in animal models.